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Compound of Interest

Compound Name: Bucricaine

Cat. No.: B1668025 Get Quote

Disclaimer: As of the date of this document, detailed public-domain safety information,

including a comprehensive Safety Data Sheet (SDS) for Bucricaine (CAS No. 316-15-4), is not

readily available. Bucricaine is described as an anesthetic compound with analgesic activity.[1]

Given the potential for high potency and toxicity associated with anesthetic agents, a highly

conservative approach to handling is mandatory.

The following guidance is based on best practices for handling potent pharmaceutical

compounds with unknown hazard profiles. It is imperative that you obtain the official Safety

Data Sheet (SDS) from the manufacturer or supplier before any handling of this substance. The

SDS will provide specific and essential safety information.

Immediate Safety Recommendations
Due to the lack of specific toxicity data, Bucricaine should be handled as a substance that is

potentially fatal if swallowed, in contact with skin, or if inhaled. All personnel must be trained on

the potential hazards and the procedures outlined in this guide and the forthcoming SDS.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is recommended for all procedures involving Bucricaine:

Gloves: Double gloving with chemically resistant gloves (e.g., nitrile) is required.[2][3]

Change gloves immediately if contaminated and on a regular basis (e.g., every 30-60
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minutes).[3]

Eye Protection: Chemical safety goggles with side shields or a full-face shield must be worn

to protect against splashes.[2][4]

Protective Clothing: A disposable, solid-front, back-closing gown with long sleeves and tight-

fitting cuffs is required.[4] For procedures with a high risk of splashing, chemically resistant

coveralls should be considered.

Respiratory Protection: All handling of Bucricaine powder or any procedure that could

generate aerosols should be conducted within a certified chemical fume hood or other

ventilated enclosure.[2] If engineering controls are not sufficient, a NIOSH-approved

respirator (e.g., N95 or higher) must be worn.[2][5]

Operational Plan for Safe Handling
Engineering Controls:

All weighing and reconstitution of Bucricaine powder must occur in a chemical fume hood,

glove box, or other containment device.

Ensure that ventilation systems are functioning correctly before beginning work.

Standard Operating Procedure:

Preparation: Designate a specific area for handling Bucricaine. Ensure all necessary PPE,

spill kits, and waste containers are readily accessible.

Weighing: Use a dedicated set of utensils (spatulas, weigh boats). Tare the balance with the

weigh boat before adding the compound.

Solution Preparation: Add diluents to the vessel containing the Bucricaine powder slowly to

avoid aerosolization.

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating

solution (if known from the SDS) or a detergent solution, followed by a water rinse.
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Hygiene: Wash hands thoroughly with soap and water after removing PPE and before

leaving the laboratory.[2]

Quantitative Safety Data
The following table should be populated with data from the manufacturer's Safety Data Sheet

(SDS) once obtained. The values for the related compound, Bupivacaine, are provided for

context but should not be used as a substitute for Bucricaine-specific data.

Parameter
Bucricaine (CAS
316-15-4)

Bupivacaine (CAS
18010-40-7) - For
Context Only

Source

GHS Hazard

Statements
Data Not Available

H300: Fatal if

swallowed
[6]

H310: Fatal in contact

with skin
[2][7]

H330: Fatal if inhaled [2][7]

Acute Toxicity (Oral) Data Not Available
LD50 (Rabbit): 18

mg/kg
[8][9]

Acute Toxicity

(Dermal)
Data Not Available Data Not Available

Acute Toxicity

(Inhalation)
Data Not Available Data Not Available

Occupational

Exposure Limit (OEL)
Data Not Available Not Established

Disposal Plan
All waste contaminated with Bucricaine is considered hazardous waste.

Solid Waste: Used PPE, weigh boats, and other contaminated disposable materials should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[5][10]
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Liquid Waste: Unused solutions containing Bucricaine should be collected in a sealed,

labeled, and appropriate hazardous waste container. Do not dispose of Bucricaine solutions

down the drain.[6]

Disposal Method: All Bucricaine waste must be disposed of through an approved hazardous

waste disposal service in accordance with all local, state, and federal regulations.[6][11] An

approved incineration plant is often recommended for such compounds.[6]

Experimental Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling Bucricaine or any potent

compound with an unknown hazard profile.
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Caption: Workflow for handling potent compounds with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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